BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of trisodium phosphite in water and
organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trisodium phosphite

Cat. No.: B090913
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Abstract

This technical guide provides a detailed examination of the solubility of trisodium phosphite
(NasPOs). Areview of publicly available data reveals a significant scarcity of quantitative
solubility information for trisodium phosphite, alongside prevalent confusion with the more
extensively studied trisodium phosphate (NasPOa4). This document clarifies these distinctions,
presents the available qualitative solubility data for trisodium phosphite, and offers a
comprehensive, detailed protocol for the experimental determination of its solubility in agueous
and organic solvents. A procedural workflow diagram is included to visually guide researchers
through the experimental process.

Introduction and Clarification

Trisodium phosphite (CAS No: 22620-95-7), the trisodium salt of phosphorous acid, is an
inorganic compound with potential applications as a reducing agent.[1] When seeking solubility
data, researchers must exercise extreme caution, as information is frequently misattributed
from trisodium phosphate (NasPOas), a chemically distinct and more common compound.
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The majority of chemical databases and literature contain extensive solubility data for trisodium
phosphate, often incorrectly labeled or indexed under the "trisodium phosphite” name. This
guide will focus on the available information for trisodium phosphite (NasPOs) and provide
the necessary tools for researchers to generate their own definitive data.

Solubility of Trisodium Phosphite (NasPO3)

A thorough review of scientific literature and chemical databases reveals a lack of reliable
quantitative solubility data for trisodium phosphite in water at various temperatures.
Qualitative descriptions are available but should be treated with caution due to potential
misidentification with other sodium phosphite salts.

Table 1: Qualitative Solubility of Trisodium Phosphite (NasPO3)

Solvent Solubility Source & Notes

General characterization for

sodium phosphite salts, but

Water Freely Soluble o ]
quantitative data for NasPOs is
not available.

A single source reports
insolubility; however, this

Alcohol Insoluble source shows inconsistencies

in chemical formulas for

phosphite salts.[1]

Reference Data: Solubility of Trisodium Phosphate
(NasPOa4)

For the benefit of researchers who may have been led here by the common nomenclature
confusion, the well-established solubility data for anhydrous trisodium phosphate (NasPOa) is
provided below for reference and comparison.

Disclaimer: The following data pertains to TRISODIUM PHOSPHATE (NasPOa4) and NOT
trisodium phosphite (NasPOs).
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Table 2: Solubility of Anhydrous Trisodium Phosphate (NasPOa) in Water

Temperature (°C) Solubility (g / 100 mL)
0 5.4[2]

20 12.0[2]

25 14.5[2][3]

40 23.3[2][3]

100 94.6[2][3]

Trisodium phosphate is generally considered insoluble in organic solvents, including ethanol.[3]

[4105106]17]

Experimental Protocol: Determining Aqueous
Solubility

This protocol details the polythermal method for determining the solubility of a salt like
trisodium phosphite in water as a function of temperature by identifying the saturation
temperature.

4.1 Materials and Equipment

o Trisodium Phosphite (NasPOs), analytical grade
» Deionized or distilled water

o Jacketed glass test tube (25 x 250 mm)

 Digital thermometer (calibrated, £0.1°C)

e Magnetic stirrer and stir bar or wire stirring rod

¢ Analytical balance (£0.001 g)

o Volumetric pipettes and burettes (Class A)
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» Controlled-temperature circulating water bath (heating/cooling capabilities)
 Light source for observing dissolution/crystallization
4.2 Procedure

o Sample Preparation: Accurately weigh approximately 5-10 g of trisodium phosphite into a
clean, dry jacketed test tube. Record the mass to the nearest 0.001 g.

e Solvent Addition: Using a Class A burette, add a precise volume of deionized water (e.g.,
10.00 mL) to the test tube. Record the exact volume.

¢ |nitial Dissolution:

[e]

Place the test tube into the circulating water bath.

o

Begin stirring the solution.

[¢]

Slowly heat the water bath, increasing the temperature of the solution at a rate of
approximately 1-2°C per minute.

[¢]

Continue heating until all the solid trisodium phosphite has completely dissolved. Note
the temperature of complete dissolution.

o Determination of Saturation Temperature (Crystallization Point):

o Once all solute has dissolved, begin to cool the solution by decreasing the temperature of
the circulating water bath. The cooling rate should be slow, approximately 0.5-1°C per
minute, to prevent supercooling.

o Continue stirring at a constant, moderate rate.

o Illuminate the solution with a light source and observe carefully for the very first
appearance of crystals.

o The temperature at which the first stable crystals appear and persist is the saturation
temperature for that specific concentration. Record this temperature accurately.
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e Constructing the Solubility Curve:

o Add another precise aliquot of water (e.g., 2.00 mL) to the same test tube. Record the new
total volume of water.

o Repeat steps 4.3 and 4.4 to determine the new, lower saturation temperature for this
diluted concentration.

o Repeat this process of adding known volumes of solvent and determining the
corresponding saturation temperature for at least 5-7 different concentrations.

e Data Calculation and Presentation:

o For each determined saturation temperature, calculate the solubility in grams of solute per
100 g of solvent.

o Calculation: Solubility = (mass of NasPOs (g) / mass of water (g)) * 100. (Note: Convert the
volume of water to mass using its temperature-dependent density).

o Plot the calculated solubilities (y-axis) against the corresponding saturation temperatures
(x-axis) to generate a solubility curve.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of trisodium phosphite.
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Caption: Experimental workflow for determining the aqueous solubility of trisodium phosphite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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